5-fluoro-8-methoxy-3,4-dihydronaphthalen-2(1H)-one

• Molecular Formula: C11H11FO2
• Molecular Weight: 194.20 g/mol
• IUPAC Name: 5-fluoro-8-methoxy-3,4-dihydro-1H-naphthalen-2-one
• InChI: InChI=1S/C11H11FO2/c1-14-11-5-4-10(12)8-3-2-7(13)6-9(8)11/h4-5H,2-3,6H2,1H3
• InChI Key: KCDMGLHWIOFBOD-UHFFFAOYSA-N
• Canonical SMILES: COC1=C2CC(=O)CCC2=C(C=C1)F

Description

5-fluoro-8-methoxy-3,4-dihydronaphthalen-2(1H)-one is a synthetic organic compound that belongs to the class of naphthalene derivatives

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-fluoro-8-methoxy-3,4-dihydronaphthalen-2(1H)-one typically involves multi-step organic reactions. A common approach might include:

Starting Material: The synthesis may begin with a naphthalene derivative.

Fluorination: Introduction of the fluorine atom at the 5-position using reagents like Selectfluor or N-fluorobenzenesulfonimide (NFSI).

Methoxylation: Introduction of the methoxy group at the 8-position using methanol in the presence of a strong acid or base.

Reduction: Reduction of the naphthalene ring to form the dihydronaphthalene structure using hydrogen gas and a palladium catalyst.

Industrial Production Methods

Industrial production methods may involve similar synthetic routes but optimized for large-scale production. This includes the use of continuous flow reactors, high-throughput screening of catalysts, and automated purification systems.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions to form quinones or other oxidized derivatives.

Reduction: Reduction reactions can further hydrogenate the dihydronaphthalene ring.

Substitution: Electrophilic and nucleophilic substitution reactions can introduce various functional groups.

Common Reagents and Conditions

Oxidation: Reagents like potassium permanganate (KMnO₄) or chromium trioxide (CrO₃).

Reduction: Hydrogen gas (H₂) with palladium on carbon (Pd/C) as a catalyst.

Substitution: Halogenating agents, nucleophiles like amines or thiols.

Major Products

Oxidation: Formation of naphthoquinones.

Reduction: Formation of fully hydrogenated naphthalene derivatives.

Substitution: Formation of various substituted naphthalene derivatives.

Scientific Research Applications

Chemistry: As an intermediate in the synthesis of more complex organic molecules.

Biology: As a probe or ligand in biochemical assays.

Medicine: Potential use in drug discovery and development, particularly in targeting specific enzymes or receptors.

Industry: Use in the production of advanced materials or as a precursor in the synthesis of dyes and pigments.

Comparison with Similar Compounds

Similar Compounds

5-fluoro-2-methoxynaphthalene: Similar structure but lacks the dihydro component.

8-methoxy-3,4-dihydronaphthalen-2(1H)-one: Similar structure but lacks the fluorine atom.

5-fluoro-3,4-dihydronaphthalen-2(1H)-one: Similar structure but lacks the methoxy group.

Uniqueness

5-fluoro-8-methoxy-3,4-dihydronaphthalen-2(1H)-one is unique due to the presence of both the fluorine and methoxy groups, which can significantly influence its chemical reactivity and biological activity. The combination of these functional groups may enhance its potential as a versatile intermediate in organic synthesis and its efficacy in various applications.